3-(Oxan-3-yloxy)azetidine

Core Science & Biosynthesis

The Role of 3-(Oxan-3-yloxy)azetidine in Modern Drug Discovery: A Technical Guide to sp³-Rich Ether-Linked Scaffolds

Executive Summary

The modern pharmaceutical landscape is undergoing a structural renaissance, shifting away from planar, sp²-hybridized molecular architectures toward complex, three-dimensional frameworks. At the forefront of this shift are sp³-rich building blocks that optimize physicochemical properties without inflating molecular weight. 3-(Oxan-3-yloxy)azetidine —a bis-heterocyclic scaffold combining a rigid azetidine core with a polar oxane (tetrahydropyran) ring via a flexible ether linkage—has emerged as a privileged structural motif. This technical guide explores the mechanistic rationale, physicochemical advantages, and synthetic integration of 3-(Oxan-3-yloxy)azetidine in modern drug discovery programs.

The "Escape from Flatland" Imperative

Historically, high-throughput screening and cross-coupling chemistries biased drug libraries toward flat, hydrophobic molecules. This over-reliance on aromatic rings frequently resulted in poor aqueous solubility, high plasma protein binding, and off-target toxicity, leading to late-stage clinical attrition. The Escape from Flatland paradigm demonstrated that increasing the fraction of sp³-hybridized carbons (Fsp³) directly correlates with improved clinical success rates[1].

To achieve this, medicinal chemists have increasingly adopted small, saturated heterocycles. Azetidines, in particular, are highly valued because they provide predefined spatial orientations for functional groups while remaining metabolically robust and resistant to oxidation under physiological conditions[2]. When an azetidine is coupled with an oxane ring, the resulting architecture provides a dense, polar, and three-dimensional scaffold that acts as an advanced bioisostere for traditional rings like piperazine or morpholine.

Structural Deconstruction and Physicochemical Profiling

The unique utility of 3-(Oxan-3-yloxy)azetidine lies in the synergistic fusion of its three structural components:

• The Azetidine Core: The 4-membered nitrogen heterocycle is highly constrained, reducing the entropic penalty upon binding to a target protein. It projects substituents in distinct 3D vectors that cannot be accessed by larger, more flexible rings[3].

• The Oxane (Tetrahydropyran) Ring: This 6-membered oxygen heterocycle acts as a potent hydrogen-bond acceptor, significantly enhancing aqueous solubility and providing favorable interactions with solvent-exposed regions of protein pockets.

• The Ether Linkage: The β-oxygen atom exerts a strong inductive electron-withdrawing effect on the azetidine nitrogen. This causality is critical: it lowers the basic pKa of the amine, mitigating liabilities such as phospholipidosis, high volume of distribution, and hERG channel blockade, which are common with highly basic amines. Furthermore, azetidine ethers present unusual 3D motifs that are highly stable compared to ester equivalents, preventing rapid hydrolysis by esterases[4].

Quantitative Data: Comparative Physicochemical Properties

The table below illustrates how 3-(Oxan-3-yloxy)azetidine optimizes the balance between polarity, basicity, and 3D complexity compared to traditional saturated heterocycles.

Structural Motif	Molecular Weight (Da)	Fsp³	Estimated pKa (Conjugate Acid)	cLogP	Primary Medicinal Advantage
N-Methylpiperazine	100.16	1.00	~9.0	-0.1	Standard basic solubilizing group; highly flexible.
Morpholine	87.12	1.00	~8.3	-0.8	Low basicity; good H-bond acceptor; flat conformation.
3-(Oxan-3-yloxy)azetidine	157.21	1.00	~8.5 - 8.8	-0.2	High 3D volume; attenuated basicity; dual H-bond acceptors.

Logical Workflow for Scaffold Integration

The integration of 3-(Oxan-3-yloxy)azetidine is typically employed during the lead optimization phase to rescue sp²-rich hit compounds suffering from poor physicochemical profiles.

Logical workflow for integrating 3-(Oxan-3-yloxy)azetidine in lead optimization to improve PK/PD.

Synthetic Methodologies and Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols represent self-validating systems for synthesizing and incorporating 3-(Oxan-3-yloxy)azetidine.

Protocol A: Synthesis of 3-(Oxan-3-yloxy)azetidine via Sₙ2 Displacement

Objective: Forge the sterically hindered secondary-secondary ether linkage. Causality: While Mitsunobu conditions are common for etherification, they often fail or yield elimination products with hindered secondary alcohols. A robust alternative is the Sₙ2 displacement of an oxanyl mesylate using an azetidinyl alkoxide.

• Activation of the Oxane Ring:

  • Dissolve oxan-3-ol (1.0 equiv) in anhydrous CH₂Cl₂ (0.2 M). Add Et₃N (1.5 equiv) and cool the mixture to 0 °C.

  • Dropwise add methanesulfonyl chloride (MsCl, 1.2 equiv). Rationale: Cooling prevents exothermic degradation. MsCl converts the poor hydroxyl leaving group into a highly reactive mesylate.

  • Validation: Monitor via TLC (n-hexane/EtOAc 1:1). The reaction is complete when the alcohol spot is fully consumed. Wash with saturated NaHCO₃, dry over MgSO₄, and concentrate.

• Alkoxide Generation:

  • In a separate flame-dried flask, dissolve N-Boc-azetidin-3-ol (1.2 equiv) in anhydrous DMF (0.1 M).

  • Add NaH (60% dispersion in mineral oil, 1.5 equiv) at 0 °C and stir for 30 minutes. Rationale: NaH irreversibly deprotonates the azetidinol, driving the equilibrium entirely to the nucleophilic alkoxide and preventing reversible side reactions.

• Sₙ2 Displacement:

  • Add the crude oxan-3-yl mesylate to the alkoxide solution. Heat the mixture to 60 °C for 16 hours. Rationale: Elevated temperature is required to overcome the steric hindrance inherent in secondary-secondary Sₙ2 displacements.

• Deprotection & Isolation:

  • Quench with H₂O, extract with EtOAc, and concentrate. Dissolve the crude N-Boc intermediate in a 1:1 mixture of TFA/CH₂Cl₂ for 2 hours at room temperature.

  • Validation: LC-MS must confirm the loss of the Boc group (-100 Da fragment).

  • Concentrate the mixture and precipitate the product as a hydrochloride salt using 4M HCl in dioxane to yield pure 3-(Oxan-3-yloxy)azetidine hydrochloride.

Protocol B: Late-Stage Buchwald-Hartwig Amination

Objective: Couple the secondary amine of 3-(Oxan-3-yloxy)azetidine to an aryl/heteroaryl halide drug core. Causality: Azetidines are highly nucleophilic, but their inherent ring strain makes them susceptible to ring-opening under harsh basic conditions. Utilizing a specialized biaryl phosphine ligand (RuPhos) and a mild base (Cs₂CO₃) prevents degradation while ensuring rapid reductive elimination.

• Preparation: In an argon-filled glovebox, charge a Schlenk flask with the aryl chloride core (1.0 equiv), 3-(Oxan-3-yloxy)azetidine hydrochloride (1.2 equiv), Pd₂(dba)₃ (0.02 equiv), RuPhos (0.04 equiv), and Cs₂CO₃ (3.0 equiv). Rationale: Cs₂CO₃ is used in excess to neutralize the hydrochloride salt of the azetidine and facilitate the transmetalation step.

• Reaction: Add anhydrous 1,4-dioxane (0.2 M), seal the flask, and heat to 85 °C for 12 hours.

• Validation: Monitor via LC-MS. The reaction is self-validating when the aryl chloride mass is fully consumed and the product mass[M+H]⁺ is dominant without evidence of azetidine ring-opened byproducts.

• Purification: Cool to room temperature, filter through a pad of Celite to remove palladium black, concentrate, and purify via reverse-phase preparative HPLC (MeCN/H₂O with 0.1% TFA).

Note: Recent advancements in azetidine sulfonyl fluoride chemistry also offer powerful, mild pathways for incorporating these rings into complex molecular architectures, particularly for PROTAC linker design[5].

Applications in Modern Drug Modalities

The unique profile of 3-(Oxan-3-yloxy)azetidine makes it exceptionally valuable in two specific areas of modern drug design:

• Kinase Inhibitors: Kinase inhibitors often require solubilizing groups extending into the solvent-exposed region of the ATP-binding pocket. Traditional use of piperazine often leads to hERG liabilities. Substituting piperazine with 3-(Oxan-3-yloxy)azetidine maintains the necessary polarity and water solubility while dropping the basicity to a safer threshold, acting as an excellent isostere for morpholine or piperazine[6].

• Targeted Protein Degradation (PROTACs): PROTACs suffer from high molecular weight and poor cell permeability. Incorporating rigid, sp³-rich ether linkages rather than long, flexible PEG chains reduces the entropic penalty of ternary complex formation and improves the overall lipophilic ligand efficiency (LLE) of the degrader.

Conclusion

3-(Oxan-3-yloxy)azetidine represents a triumph of modern synthetic and medicinal chemistry, perfectly encapsulating the "Escape from Flatland" philosophy. By combining the rigid, vector-specific nature of the azetidine ring with the polar, H-bond accepting capacity of the oxane ring via a pKa-attenuating ether linkage, this building block provides researchers with a powerful tool to overcome the physicochemical liabilities of traditional sp²-rich drug candidates.

References

• Source: Journal of Medicinal Chemistry (TCI Chemicals Reference)
• Source: ScienceDaily (University of British Columbia / MIT)
• Azetidines - Fragment-based drug design and conformationally restricted scaffolds Source: Enamine URL
• Synthesis of oxetane and azetidine ethers as ester isosteres Source: RSC Publishing URL
• Spiroazetidines in Drug Discovery Source: PharmaBlock URL
• Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery Source: NIH / PubMed Central URL

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• 6. img01.pharmablock.com [img01.pharmablock.com]

Protocols & Analytical Methods

Application Note: Optimized Protocols for the N-Alkylation of 3-(Oxan-3-yloxy)azetidine in Organic Synthesis

Target Audience: Researchers, medicinal chemists, and drug development professionals.

Introduction

In contemporary drug discovery, sp3-rich heterocycles are highly sought after to improve the pharmacokinetic properties of lead compounds, such as metabolic stability and aqueous solubility. 3-(Oxan-3-yloxy)azetidine (also known as 3-(tetrahydropyran-3-yloxy)azetidine) is a highly versatile building block. It combines the conformational rigidity and low molecular weight of an azetidine ring with the hydrogen-bonding potential of a tetrahydropyran ether.

Functionalizing the secondary amine of the azetidine core via N-alkylation is a critical step in appending this motif to larger pharmacophores. Because the nitrogen atom in the strained four-membered ring exhibits increased p-character in its lone pair, it is highly nucleophilic. This guide details two robust, field-proven methodologies for its N-alkylation: Reductive Amination and Direct SN2 Alkylation .

Mechanistic Insights & Causality

As a secondary amine, 3-(Oxan-3-yloxy)azetidine requires precise reaction conditions to prevent over-alkylation (quaternization) and to ensure high yields.

Pathway A: Reductive Amination

Reductive amination is the preferred method for installing complex or sterically hindered alkyl groups[1]. The reaction proceeds via the condensation of the azetidine with an aldehyde to form an electrophilic iminium ion intermediate.

• Causality of Reagent Choice: Sodium triacetoxyborohydride (NaBH(OAc)₃) is selected over sodium borohydride (NaBH₄). The electron-withdrawing acetoxy groups attenuate the reducing power of the hydride, allowing it to selectively reduce the iminium ion without consuming the unreacted starting aldehyde[1]. This chemoselectivity makes it a highly reliable, one-pot procedure.

Pathway B: Direct SN2 Alkylation

Direct alkylation is utilized when the corresponding alkyl halide (e.g., benzyl bromide, alkyl iodide) is more readily available than the aldehyde.

• Causality of Reagent Choice: Because the azetidine nitrogen is highly nucleophilic, direct displacement can lead to dialkylation. To control this, a sterically hindered organic base like N,N-Diisopropylethylamine (DIPEA) or an insoluble inorganic base like K₂CO₃ is used[2][3]. These bases neutralize the generated hydrogen halide (HX) byproduct without competing as nucleophiles, driving the reaction to completion while minimizing side reactions[3].

Visualizing the Synthetic Workflows

Workflow of Reductive Amination for N-Alkylation of Azetidines.

Step-by-step logic for direct SN2 N-alkylation of azetidine derivatives.

Experimental Protocols

Protocol A: Reductive Amination (Self-Validating System)

This protocol is optimized for the reaction of 3-(Oxan-3-yloxy)azetidine with a standard aromatic or aliphatic aldehyde.

Step-by-Step Methodology:

• Preparation: In an oven-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve 3-(Oxan-3-yloxy)azetidine (1.0 equiv) and the target aldehyde (1.05 equiv) in anhydrous dichloromethane (DCM) or 1,2-dichloroethane (DCE) to achieve a 0.2 M concentration.

• Iminium Formation & Validation: Stir the mixture at room temperature for 30–60 minutes. Self-Validation Step: Pull a 10 µL aliquot, dilute in LC-MS grade acetonitrile, and confirm the consumption of the starting amine and the presence of the iminium ion mass [M+H]⁺ before proceeding. If conversion is sluggish, add glacial acetic acid (0.1–1.0 equiv) to catalyze the condensation.

• Reduction: Cool the reaction to 0 °C using an ice bath. Add sodium triacetoxyborohydride (1.5 equiv) portion-wise over 10 minutes to manage any mild exotherm[1].

• Maturation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4–12 hours until TLC or LC-MS indicates complete conversion.

• Quench & Workup: Quench the reaction by the slow dropwise addition of saturated aqueous NaHCO₃. Causality: This neutralizes the acetic acid and safely decomposes any unreacted hydride species. Extract the aqueous layer with DCM (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol B: Direct SN2 Alkylation with DIPEA

This protocol is tailored for primary or secondary alkyl halides (iodides, bromides, or triflates).

Step-by-Step Methodology:

• Preparation: Suspend 3-(Oxan-3-yloxy)azetidine (1.0 equiv) in anhydrous acetonitrile (MeCN) to a concentration of 0.2 M.

• Base Addition: Add freshly distilled N,N-Diisopropylethylamine (DIPEA) (2.0 equiv). Stir for 10 minutes at room temperature[3].

• Electrophile Addition: Add the alkyl halide (1.1 equiv) dropwise. Causality: Keeping the electrophile slightly near stoichiometric limits prevents the formation of quaternary ammonium salts.

• Thermal Activation: Seal the reaction vessel and heat to 55–80 °C for 16–24 hours[2][3]. Causality: The thermal energy is required to overcome the activation barrier of the SN2 displacement, especially if the alkyl halide is sterically hindered.

• Workup: Cool the mixture to room temperature and concentrate under reduced pressure. Dissolve the crude residue in ethyl acetate (EtOAc). Wash sequentially with 1M aqueous HCl (to remove excess DIPEA), saturated NaHCO₃, and brine. Dry over MgSO₄, filter, and concentrate[3].

Quantitative Data Summary

The following table summarizes the stoichiometric and operational parameters for both N-alkylation strategies, providing a quick-reference guide for reaction setup.

Parameter	Reductive Amination	Direct SN2 Alkylation
Electrophile	Aldehyde (1.05 equiv)	Alkyl Halide/Triflate (1.1 equiv)
Reagent / Base	NaBH(OAc)₃ (1.5 equiv)	DIPEA or K₂CO₃ (2.0 - 3.0 equiv)
Catalyst / Additive	Acetic Acid (0.1 - 1.0 equiv)	Sodium Iodide (catalytic, optional)
Preferred Solvent	DCM or DCE (0.2 M)	Acetonitrile or DMF (0.2 M)
Temperature Profile	0 °C to Room Temperature	55 °C to 80 °C
Reaction Time	4 - 12 hours	16 - 24 hours
Over-alkylation Risk	Very Low	Moderate (Requires stoichiometric control)
Typical Yields	75% - 95%	60% - 85%

References

• Title: A Single-Step Synthesis of Azetidine-3-amines Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Title: Multigram-scale and column chromatography-free synthesis of l-azetidine-2-carboxylic acid Source: Heterocycles (CLOCKSS Archive) URL: [Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Application Notes and Protocols for Amide Coupling Reactions of 3-(Oxan-3-yloxy)azetidine

Introduction: The Strategic Importance of the Azetidine Motif in Drug Discovery

Azetidines have emerged as a privileged structural motif in modern medicinal chemistry.[1][2][3] Their rigid, four-membered ring structure introduces conformational constraint into molecules, which can lead to improved binding affinity and selectivity for biological targets. The unique vectoral projection of substituents from the azetidine core allows for the exploration of novel chemical space, often leading to compounds with enhanced physicochemical properties such as solubility and metabolic stability. 3-(Oxan-3-yloxy)azetidine, in particular, combines the desirable features of the azetidine ring with the hydrogen bond accepting capability and structural diversity offered by the oxane moiety. This building block is of significant interest for the synthesis of novel therapeutics across various disease areas.

This document provides a comprehensive guide to the successful amide coupling of 3-(Oxan-3-yloxy)azetidine with a variety of carboxylic acids. It is intended for researchers, scientists, and drug development professionals seeking to incorporate this valuable scaffold into their synthetic programs. We will delve into the mechanistic underpinnings of the reaction, provide detailed, field-proven protocols, and offer insights into troubleshooting and optimization.

Understanding the Substrate: Key Considerations for 3-(Oxan-3-yloxy)azetidine

The successful functionalization of 3-(Oxan-3-yloxy)azetidine via amide coupling requires an appreciation of its unique structural and electronic properties. As a cyclic secondary amine, its reactivity is generally good. However, the inherent ring strain of the azetidine core (approximately 25.4 kcal/mol) makes it susceptible to ring-opening under harsh conditions.[2] Therefore, the selection of mild and efficient reaction conditions is paramount to preserving the integrity of the four-membered ring.

Key considerations include:

• Ring Strain: Elevated temperatures and strongly acidic or Lewis acidic conditions should be avoided to prevent ring cleavage.[4] It is advisable to perform reactions at or below room temperature.

• Nucleophilicity: As a secondary amine, it is a potent nucleophile, readily participating in amide coupling reactions.

• Steric Hindrance: The oxanyloxy substituent at the 3-position may introduce moderate steric bulk, which can influence the choice of coupling reagent, particularly with sterically demanding carboxylic acids.

Choosing the Right Tools: A Comparative Overview of Amide Coupling Reagents

The success of an amide coupling reaction is critically dependent on the choice of the activating reagent. A plethora of reagents are available, each with its own advantages and disadvantages.[][6] For a substrate like 3-(Oxan-3-yloxy)azetidine, efficiency and mildness are the primary selection criteria.

Coupling Reagent	Acronym	Activating Species	Key Advantages	Potential Drawbacks
Uronium/Aminium Salts
O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate	HATU	OAt active ester	High reactivity, fast kinetics, effective for hindered substrates, low racemization.[7][8]	Can cause guanidinylation of the amine as a side reaction.[9]
O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate	HBTU	OBt active ester	Efficient and widely used.[7]	Less reactive than HATU, can also lead to guanidinylation.
O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium tetrafluoroborate	TBTU	OBt active ester	Similar to HBTU.[7]	Similar drawbacks to HBTU.
(1-Cyano-2-ethoxy-2-oxoethylidenaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate	COMU	Oxyma active ester	High solubility and efficiency, requires only one equivalent of base.[7]
Carbodiimides
N,N'-Dicyclohexylcarbodiimide	DCC	O-acylisourea	Inexpensive and effective.	Byproduct (DCU) can be difficult to remove, potential for racemization.[7]
N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride	EDC or EDCI	O-acylisourea	Water-soluble byproduct, easy workup.[7]	Often used with additives like HOBt to suppress racemization.[10]

For routine couplings with 3-(Oxan-3-yloxy)azetidine, HATU is highly recommended as a starting point due to its high reactivity and proven efficacy with challenging substrates.[8] The enhanced reactivity of the OAt active ester formed with HATU often allows for lower reaction temperatures and shorter reaction times, which are beneficial for preserving the azetidine ring.

The General Amide Coupling Workflow

The following diagram illustrates the general workflow for the amide coupling of 3-(Oxan-3-yloxy)azetidine.

Caption: General workflow for amide coupling.

Detailed Experimental Protocols

The following protocols are provided as a robust starting point for the amide coupling of 3-(Oxan-3-yloxy)azetidine. Optimization may be required depending on the specific carboxylic acid being used.

Protocol 1: HATU-Mediated Amide Coupling (Recommended General Procedure)

This protocol is generally applicable for a wide range of carboxylic acids, including those with moderate steric hindrance.

Materials:

• Carboxylic acid (1.0 eq)

• 3-(Oxan-3-yloxy)azetidine (1.0 - 1.2 eq)

• HATU (1.1 - 1.2 eq)[11]

• N,N-Diisopropylethylamine (DIPEA or Hünig's base) (2.0 - 3.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

Procedure:

• To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the carboxylic acid (1.0 eq), HATU (1.1 eq), and anhydrous DMF to achieve a concentration of approximately 0.1-0.2 M.

• Add DIPEA (2.5 eq) to the mixture and stir at room temperature (20-25 °C) for 15-30 minutes to allow for the formation of the active ester intermediate.[12]

• In a separate vial, dissolve 3-(Oxan-3-yloxy)azetidine (1.1 eq) in a small amount of anhydrous DMF.

• Add the azetidine solution dropwise to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reactions are typically complete within 1-4 hours.

• Once the reaction is complete, dilute the mixture with ethyl acetate or another suitable organic solvent.

• Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired amide.

Protocol 2: EDC/HOBt-Mediated Amide Coupling

This protocol offers a cost-effective alternative to uronium-based reagents, particularly for less challenging couplings.

Materials:

• Carboxylic acid (1.0 eq)

• 3-(Oxan-3-yloxy)azetidine (1.0 - 1.2 eq)

• EDC hydrochloride (1.2 - 1.5 eq)

• Hydroxybenzotriazole (HOBt) (1.0 - 1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (2.0 - 3.0 eq)

• Anhydrous Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)

Procedure:

• To a clean, dry round-bottom flask under an inert atmosphere, add the carboxylic acid (1.0 eq), HOBt (1.1 eq), and anhydrous DCM to a concentration of 0.1-0.2 M.

• Add 3-(Oxan-3-yloxy)azetidine (1.1 eq) to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Add EDC hydrochloride (1.3 eq) portion-wise to the cooled solution.

• Add DIPEA (2.5 eq) dropwise.

• Allow the reaction to slowly warm to room temperature and stir for 4-16 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with DCM.

• Wash the organic layer with saturated aqueous sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the residue by flash column chromatography.

Troubleshooting and Optimization

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	- Inefficient activation of the carboxylic acid.- Sterically hindered substrates.- Deactivation of coupling reagent by moisture.	- Switch to a more powerful coupling reagent like HATU or COMU.[7][8]- Increase the equivalents of the coupling reagent and base.- Ensure all reagents and solvents are anhydrous.
Azetidine Ring-Opening	- Elevated reaction temperature.- Presence of acidic impurities.	- Maintain the reaction temperature at or below room temperature.[4]- Use a non-nucleophilic, hindered base like DIPEA.- Ensure the carboxylic acid starting material is free of strong acids.
Guanidinylation of Azetidine	- Use of excess uronium/aminium reagents (e.g., HATU, HBTU).- Highly nucleophilic amine.	- Use phosphonium-based reagents (e.g., PyBOP) which do not cause guanidinylation.- Add the azetidine after pre-activation of the carboxylic acid.[12]- Avoid a large excess of the coupling reagent.
Epimerization (if carboxylic acid is chiral)	- Prolonged reaction time.- Use of a strong, non-hindered base.	- Use coupling reagents known for low racemization, such as HATU.[7]- Additives like HOBt or Oxyma Pure can suppress epimerization.- Use a hindered base like DIPEA.

Logical Flow for Reagent Selection

The choice of coupling conditions can be guided by the nature of the carboxylic acid.

Caption: Decision tree for reagent selection.

Conclusion

The amide coupling of 3-(Oxan-3-yloxy)azetidine is a readily achievable transformation that opens the door to a wide array of novel chemical entities for drug discovery. By understanding the nuances of the azetidine ring system and making an informed choice of coupling reagents and conditions, researchers can efficiently and reliably synthesize their target molecules. The protocols and insights provided herein serve as a comprehensive resource to facilitate the successful application of this valuable building block in synthetic chemistry.

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• BOC Sciences. (2024, March 29).
• Structurally divergent reactivity of 2,2-disubstituted azetidines – mechanistic insights and stereochemical implications of amide coupling and ring expansion to 5,6-dihydro-4H-1,3-oxazines. Organic Chemistry Frontiers (RSC Publishing).
• Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. Organic & Biomolecular Chemistry (RSC Publishing).
• Enamine.
• Common Organic Chemistry. Amine to Amide (Coupling)
• Sigma-Aldrich. Peptide Coupling Reagents Guide.
• Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. RSC Publishing. (2021, March 24).
• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC.
• Chemistry of Amides. (2022, September 24).
• Master Organic Chemistry. Reduction of Amides to Amines.
• HepatoChem. Amide coupling reaction in medicinal chemistry. Coupling reagents.
• Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)
• A Flexible and Stereoselective Synthesis of Azetidin-3-Ones through Gold-Catalyzed Intermolecular Oxid
• Bott, T. M., & West, F. G. (2011, October 25). PREPARATION AND SYNTHETIC APPLICATIONS OF AZETIDINES. HETEROCYCLES, Vol. 84, No. 1, 2012.
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Application Notes and Protocols for the NMR Spectroscopic Characterization of 3-(Oxan-3-yloxy)azetidine

Introduction

In the landscape of modern drug discovery and development, the unambiguous structural elucidation of novel chemical entities is a cornerstone of success. Small heterocyclic molecules, such as those containing azetidine and oxane rings, are privileged scaffolds in medicinal chemistry due to their unique three-dimensional conformations and ability to modulate biological activity. 3-(Oxan-3-yloxy)azetidine represents a molecule of interest, combining two such important pharmacophores. This application note provides a comprehensive guide to the characterization of 3-(Oxan-3-yloxy)azetidine using a suite of Nuclear Magnetic Resonance (NMR) spectroscopy techniques. The protocols detailed herein are designed for researchers, scientists, and drug development professionals, offering a robust workflow from sample preparation to complete structural verification. The causality behind experimental choices is explained to provide a deeper understanding of the characterization process, ensuring scientific integrity and trustworthiness in the obtained results.

For the purpose of this guide, the following numbering scheme for the atoms in 3-(Oxan-3-yloxy)azetidine will be used:

Caption: Chemical structure of 3-(Oxan-3-yloxy)azetidine with atom numbering for NMR assignment.

Part 1: Foundational Steps - Sample Preparation

The quality of NMR spectra is fundamentally dependent on the quality of the sample. Proper sample preparation is therefore a critical first step to obtaining high-resolution data.

Solvent Selection

The choice of a deuterated solvent is crucial as it must dissolve the analyte without producing a large proton signal that would obscure the signals from the compound of interest.[1][2]

• Initial Choice: Chloroform-d (CDCl₃) is a common first choice for many organic molecules due to its excellent dissolving power and relatively simple residual solvent peak.

• Alternative Solvents: If the compound exhibits poor solubility in CDCl₃, other solvents such as Dimethyl sulfoxide-d₆ (DMSO-d₆), Methanol-d₄ (CD₃OD), or Acetone-d₆ ((CD₃)₂CO) should be considered.[3] It is important to note that the chemical shifts of the analyte can be solvent-dependent.[2]

Concentration Requirements

The amount of sample required depends on the type of NMR experiment being performed.[1][4]

Experiment Type	Recommended Concentration	Rationale
¹H NMR	1-5 mg in 0.6-0.7 mL of solvent	The high natural abundance and gyromagnetic ratio of protons allow for good signal-to-noise with relatively small amounts of sample.[1][4]
¹³C NMR	5-30 mg in 0.6-0.7 mL of solvent	The low natural abundance (1.1%) and smaller gyromagnetic ratio of ¹³C necessitate a higher concentration to obtain a spectrum with an adequate signal-to-noise ratio in a reasonable time.[1][4]
2D NMR (COSY, HSQC, HMBC)	10-30 mg in 0.6-0.7 mL of solvent	These experiments often require more scans to achieve sufficient signal intensity for the cross-peaks, thus a higher concentration is beneficial.

Protocol for Sample Preparation

• Weighing: Accurately weigh the desired amount of 3-(Oxan-3-yloxy)azetidine into a clean, dry vial.

• Dissolution: Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the vial.[4] Gently vortex or sonicate the vial to ensure complete dissolution of the sample.[1]

• Filtration (if necessary): If any particulate matter is visible, the solution should be filtered to prevent distortion of the magnetic field homogeneity, which can lead to broad spectral lines.[1][5] This can be achieved by passing the solution through a small plug of cotton or glass wool in a Pasteur pipette.[3][5]

• Transfer: Carefully transfer the clear solution into a clean, high-quality 5 mm NMR tube.[4] The sample height should be between 4-5 cm to ensure it is within the detection region of the NMR probe's coils.[4]

• Capping and Labeling: Securely cap the NMR tube and label it clearly with the sample identification.

Part 2: One-Dimensional NMR Analysis - The Initial Blueprint

1D NMR spectra provide the initial and most fundamental information about the chemical structure of a molecule.

¹H NMR Spectroscopy

The ¹H NMR spectrum reveals the number of different proton environments and their neighboring protons through chemical shifts, integration, and signal multiplicity.

Experimental Protocol: ¹H NMR Acquisition

• Insert the sample into the NMR spectrometer.

• Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

• Acquire the ¹H NMR spectrum using a standard one-pulse sequence.

• Process the Free Induction Decay (FID) by applying a Fourier transform, followed by phase and baseline corrections.[6][7]

• Reference the spectrum using the residual solvent peak or an internal standard like tetramethylsilane (TMS).

Table of Predicted ¹H NMR Signals for 3-(Oxan-3-yloxy)azetidine

Proton(s)	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Integration	Rationale
H-1 (NH)	1.5 - 3.0	Broad singlet	1H	The chemical shift of amine protons can vary and is often broad due to exchange with trace amounts of water and quadrupolar coupling with the nitrogen atom.
H-2, H-4	3.5 - 4.0	Multiplet	4H	Protons on the carbons adjacent to the nitrogen in the azetidine ring are deshielded. They will appear as complex multiplets due to coupling with each other and with H-3.
H-3	4.2 - 4.7	Multiplet	1H	This proton is on a carbon bearing an electronegative oxygen atom, leading to a downfield shift. It will be a multiplet due to coupling with the protons on C-2 and C-4.
H-5	4.0 - 4.5	Multiplet	1H	Similar to H-3, this proton is on a carbon attached to the ether oxygen and will be shifted downfield.
H-6ax, H-6eq	3.4 - 3.9	Multiplets	2H	These are diastereotopic protons on a carbon adjacent to the ring oxygen in the oxane ring and will have different chemical shifts and complex splitting patterns.
H-7ax, H-7eq	1.5 - 2.0	Multiplets	2H	These methylene protons are further from the electronegative oxygen and will appear more upfield.
H-8ax, H-8eq	1.6 - 2.1	Multiplets	2H	Similar to H-7, these protons are in a typical aliphatic region.
H-9ax, H-9eq	3.3 - 3.8	Multiplets	2H	These protons are on a carbon adjacent to the ring oxygen and will be deshielded.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information on the number of non-equivalent carbon atoms in the molecule.

Experimental Protocol: ¹³C NMR Acquisition

• Use the same locked and shimmed sample from the ¹H NMR experiment.

• Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence to ensure that each carbon signal appears as a singlet.

• A sufficient number of scans should be acquired to achieve a good signal-to-noise ratio.[1]

• Process the FID similarly to the ¹H spectrum.

Table of Predicted ¹³C NMR Signals for 3-(Oxan-3-yloxy)azetidine

Carbon(s)	Predicted Chemical Shift (δ, ppm)	Rationale
C-2, C-4	45 - 55	Carbons adjacent to the nitrogen in the azetidine ring. The chemical shift can be influenced by the substituent at the 3-position.
C-3	70 - 80	This carbon is attached to the electronegative ether oxygen, causing a significant downfield shift.
C-5	75 - 85	Similar to C-3, this carbon is bonded to the ether oxygen and will be in a similar downfield region.
C-6	65 - 75	Carbon adjacent to the ring oxygen in the oxane ring.
C-7	25 - 35	Aliphatic carbon in the oxane ring.
C-8	20 - 30	Aliphatic carbon in the oxane ring.
C-9	60 - 70	Carbon adjacent to the ring oxygen in the oxane ring.

Part 3: Two-Dimensional NMR - Connecting the Pieces

2D NMR experiments are essential for unambiguously assigning the ¹H and ¹³C signals and confirming the connectivity of the molecule.

COSY (COrrelation SpectroscopY)

The COSY experiment identifies protons that are coupled to each other, typically through two or three bonds.[8][9] This is invaluable for tracing out the proton spin systems within the azetidine and oxane rings.

Experimental Protocol: COSY Acquisition

• A standard COSY-90 or COSY-45 pulse sequence is used.[8]

• The number of increments in the indirect dimension and the number of scans per increment will determine the resolution and sensitivity of the experiment.

• Processing involves a 2D Fourier transform of the acquired data.[10]

Expected COSY Correlations:

• Azetidine Ring: Cross-peaks will be observed between the protons on C-2/C-4 and the proton on C-3.

• Oxane Ring: A network of correlations will be seen connecting H-5 to the protons on C-6 and C-9, H-6 to H-7, H-7 to H-8, and H-8 to H-9.

HSQC (Heteronuclear Single Quantum Coherence)

The HSQC experiment correlates each proton with the carbon atom to which it is directly attached.[11][12][13] This allows for the direct assignment of carbon signals based on the already assigned proton signals.

Experimental Protocol: HSQC Acquisition

• A standard HSQC pulse sequence with gradient selection is typically used for its sensitivity and clean spectra.[12][14]

• The experiment is optimized for one-bond ¹H-¹³C coupling constants (typically ~145 Hz).

• Processing involves a 2D Fourier transform.

Expected HSQC Cross-Peaks:

A cross-peak will be observed for each C-H bond in the molecule, for example:

• A peak at (δH-3, δC-3)

• A peak at (δH-5, δC-5)

• And so on for all protonated carbons.

HMBC (Heteronuclear Multiple Bond Correlation)

The HMBC experiment detects correlations between protons and carbons that are separated by two or three bonds.[15][16][17] This is a powerful tool for connecting different spin systems and identifying quaternary carbons. For 3-(Oxan-3-yloxy)azetidine, the key HMBC correlation will be the one that confirms the ether linkage between the two rings.

Experimental Protocol: HMBC Acquisition

• A standard HMBC pulse sequence is used.

• The experiment is optimized for long-range coupling constants, typically in the range of 4-10 Hz.

• Direct one-bond correlations are suppressed.[15]

Key Expected HMBC Correlations for Structural Confirmation:

• H-3 to C-5: This correlation across the ether oxygen is crucial for confirming the connectivity between the azetidine and oxane rings.

• H-5 to C-3: The reciprocal correlation will further solidify this assignment.

• H-2/H-4 to C-3: These two-bond correlations will help to assign the protons and carbons of the azetidine ring.

• H-6/H-9 to C-5: These correlations will aid in the assignment of the oxane ring.

Part 4: Integrated Workflow and Data Analysis

The successful characterization of 3-(Oxan-3-yloxy)azetidine relies on a logical and systematic workflow, integrating the information from each NMR experiment.

Workflow Diagram

Caption: Experimental workflow for NMR characterization of 3-(Oxan-3-yloxy)azetidine.

Data Processing Steps

The raw data from an NMR experiment is the Free Induction Decay (FID), which is a time-domain signal.[18] To obtain the familiar frequency-domain spectrum, the following processing steps are necessary:[6][7][19]

• Apodization (Window Function): A mathematical function is applied to the FID to improve the signal-to-noise ratio or the resolution.

• Zero Filling: The FID is padded with zeros to increase the digital resolution of the resulting spectrum.

• Fourier Transformation: This converts the time-domain FID into a frequency-domain spectrum.

• Phase Correction: The phases of the signals are adjusted to be purely absorptive.

• Baseline Correction: Any distortions in the baseline of the spectrum are corrected.

• Referencing: The chemical shift axis is calibrated relative to a known standard.

Part 5: Integrated Structural Verification

No single NMR experiment provides the complete structural picture. The power of this methodology lies in the integration of data from all experiments to build an irrefutable structural assignment.

Logical Relationship Diagram

Caption: Logical flow for integrated structural verification.

By following this integrated approach, the structure of 3-(Oxan-3-yloxy)azetidine can be confidently determined. The ¹H and ¹³C NMR spectra provide the fundamental framework of proton and carbon environments. The COSY spectrum then connects the protons within the azetidine and oxane rings into distinct spin systems. The HSQC experiment links these proton assignments directly to their attached carbons, allowing for the confident assignment of most of the carbon skeleton. Finally, the crucial HMBC experiment provides the long-range correlations that bridge the two ring systems across the ether linkage, completing the structural puzzle. This multi-faceted, self-validating system ensures the highest degree of confidence in the final structural assignment.

References

• NMR Sample Preparation: The Complete Guide - Organomation. Available at: [Link]

• NMR Sample Preparation | Chemical Instrumentation Facility, Iowa State University. Available at: [Link]

• 8.1 - FT-NMR Sample Preparation Guide - MIT OpenCourseWare. Available at: [Link]

• Measuring methods available and examples of their applications COSY (COrrelation Spectroscopy). Available at: [Link]

• NMR data handling and (pre-)processing | The MetaRbolomics book. Available at: [Link]

• HSQC: Organic Chemistry Study Guide | Fiveable. Available at: [Link]

• 1H-1H COSY & TOCSY two-dimensional NMR spectroscopy - Magritek. Available at: [Link]

• Video: 2D NMR: Heteronuclear Single-Quantum Correlation Spectroscopy (HSQC) - JoVE. Available at: [Link]

• Heteronuclear Single-quantum Correlation (HSQC) NMR – Advances in Polymer Science. Available at: [Link]

• 7.4: Two Dimensional Heteronuclear NMR Spectroscopy - Chemistry LibreTexts. Available at: [Link]

• Heteronuclear single quantum coherence spectroscopy - Wikipedia. Available at: [Link]

• Basic 1D-NMR Data Processing - MetaboLabPy. Available at: [Link]

• Sample Preparation - University of Wisconsin-Madison. Available at: [Link]

• NMR Sample Preparation 1 - University of Alberta. Available at: [Link]

• 14: COSY - Chemistry LibreTexts. Available at: [Link]

• COSY - NMR Core Facility - Columbia University. Available at: [Link]

• Nitrogen-15 nuclear magnetic resonance spectroscopy. Natural-abundance nitrogen-15 chemical shifts of aziridines and azetidines | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• HSQC and HMBC - NMR Core Facility - Columbia University. Available at: [Link]

• Carbon - Magritek. Available at: [Link]

• From FID to 2D: Processing HSQC Data Using NMRPipe - Fraser Lab. Available at: [Link]

• Spectroscopic Characterization of the 1-substituted 3,3-diphenyl-4-(2'-hydroxyphenyl)azetidin-2-ones: Application of (13)C NMR, (1)H-(13)C COSY NMR and Mass Spectroscopy - PubMed. Available at: [Link]

• NMR Data Processing - Encyclopedia of Magnetic Resonance. Available at: [Link]

• NMRPipe Introductory Tutorial - Nuclear Magnetic Resonance (NMR) Groups. Available at: [Link]

• 5.3: HMBC and HMQC Spectra - Chemistry LibreTexts. Available at: [Link]

• 19: HMBC - Chemistry LibreTexts. Available at: [Link]

• HMBC vs. H2BC - University of Ottawa NMR Facility Blog. Available at: [Link]

• Heteronuclear Multible Bond Correlation Spectroscopy.pptx - Slideshare. Available at: [Link]

• 3-(Oxetan-3-yl)azetidine | C6H11NO | CID 71302815 - PubChem - NIH. Available at: [Link]

• NMR Characterization of RNA Small Molecule Interactions - PMC - NIH. Available at: [Link]

• Advanced NMR techniques for structural characterization of heterocyclic structures - ESA-IPB. Available at: [Link]

• 3-(oxan-3-yl)azetidine hydrochloride — Chemical Substance Information - NextSDS. Available at: [Link]

• Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists - MDPI. Available at: [Link]

• Azetidine hydrochloride - Optional[1H NMR] - Spectrum - SpectraBase. Available at: [Link]

• A guide to small-molecule structure assignment through computation of (1H and 13C) NMR chemical shifts | Springer Nature Experiments. Available at: [Link]

• Small Molecule Characterization | Nuclear Magnetic Resonance Facility. Available at: [Link]

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• Azetidine - Wikipedia. Available at: [Link]

• 3-(Oxan-3-yl)azetidine | CAS#:1849268-02-5 | Chemsrc. Available at: [Link]

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• ¹³C NMR chemical shifts of C(2) of enamines derived from α-methyl... - ResearchGate. Available at: [Link]

• Synthesis, Characterization of Azetidine Derivative and studying the Antioxidant activity - Journal of Medicinal and Chemical Sciences. Available at: [Link]

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Scale-up synthesis and isolation protocols for 3-(Oxan-3-yloxy)azetidine

Application Note: Scalable Synthesis and Isolation of 3-(Oxan-3-yloxy)azetidine Hydrochloride

Executive Summary

Azetidines, particularly 3-substituted ether derivatives, are highly valued in modern drug discovery as metabolically stable, low-lipophilicity bioisosteres for morpholines and piperidines[1]. 3-(Oxan-3-yloxy)azetidine (also known as 3-(tetrahydro-2H-pyran-3-yloxy)azetidine) presents unique synthetic challenges during scale-up due to the steric hindrance of the secondary ether linkage and the inherent ring strain of the azetidine core. This application note details a robust, chromatography-free, multi-gram protocol for the synthesis of 3-(oxan-3-yloxy)azetidine hydrochloride, optimized for process chemistry and large-scale pharmaceutical development.

Retrosynthetic Strategy and Scale-Up Rationale

Traditional etherifications for this scaffold often rely on the Mitsunobu reaction. However, on a scale exceeding 10 grams, Mitsunobu protocols suffer from poor atom economy and require exhaustive silica gel chromatography to remove triphenylphosphine oxide and hydrazine dicarboxylate byproducts.

To ensure scalability, this protocol utilizes a Williamson-type ether synthesis. The strategy involves:

• Activation: Conversion of the poor hydroxyl leaving group on 1-Boc-azetidin-3-ol to the highly reactive intermediate 1-Boc-3-mesyloxyazetidine.

• Displacement: Nucleophilic substitution by the alkoxide of oxan-3-ol.

• Deprotection & Isolation: Cleavage of the Boc group using anhydrous HCl, allowing the final product to be isolated as a highly crystalline hydrochloride salt via anti-solvent precipitation. This eliminates the need for chromatographic purification, a critical requirement for kilogram-scale manufacturing[2].

Mechanistic Pathway & Workflow

Three-step scalable synthetic workflow for 3-(Oxan-3-yloxy)azetidine HCl.

Step-by-Step Experimental Protocols

Step 1: Synthesis of 1-Boc-3-mesyloxyazetidine

• Causality & Insight: The secondary hydroxyl group of 1-Boc-azetidin-3-ol is a poor leaving group. Mesylation transforms it into a methanesulfonate, an excellent leaving group for the subsequent SN2 displacement. Triethylamine (Et 3​ N) is employed as an acid scavenger to neutralize the HCl generated, preventing unwanted Boc-deprotection. Temperature control (0 °C) is critical to prevent exothermic runaway and minimize side reactions.

• Procedure:

  • Charge a dry, nitrogen-flushed 1 L round-bottom flask with 1-Boc-azetidin-3-ol (50.0 g, 288 mmol) and anhydrous dichloromethane (DCM) (500 mL).

  • Add Et 3​ N (60.2 mL, 432 mmol, 1.5 equiv) and cool the mixture to 0 °C using an ice-water bath.

  • Add methanesulfonyl chloride (MsCl) (26.8 mL, 346 mmol, 1.2 equiv) dropwise over 30 minutes via an addition funnel. Self-validation: The reaction is exothermic; maintain the internal temperature below 5 °C to ensure stability.

  • Stir for 2 hours at 0 °C. Quench with saturated aqueous NaHCO 3​ (250 mL).

  • Separate the organic layer, wash with brine (250 mL), dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure to yield 1-Boc-3-mesyloxyazetidine as a pale yellow oil (approx. 70.5 g, 97% yield). Use directly in the next step.

Step 2: Etherification (Williamson Coupling)

• Causality & Insight: Sodium hydride (NaH) is used to quantitatively deprotonate oxan-3-ol, forming a highly nucleophilic alkoxide. N,N-Dimethylformamide (DMF) is selected as the solvent because its polar aprotic nature optimally solvates the sodium cation, leaving the alkoxide "naked" and highly reactive. This heightened reactivity is necessary to overcome the steric hindrance of the secondary carbon on the azetidine ring.

• Procedure:

  • In a 2 L reactor under nitrogen, suspend NaH (60% dispersion in mineral oil, 15.0 g, 375 mmol, 1.3 equiv) in anhydrous DMF (400 mL). Cool to 0 °C.

  • Add oxan-3-ol (tetrahydro-2H-pyran-3-ol) (32.4 g, 317 mmol, 1.1 equiv) dropwise. Stir for 1 hour at room temperature until hydrogen gas evolution ceases.

  • Add a solution of 1-Boc-3-mesyloxyazetidine (70.5 g, 280 mmol) in DMF (100 mL) dropwise.

  • Heat the reaction mixture to 60 °C for 16 hours. Self-validation: Complete consumption of the mesylate must be confirmed by TLC (Hexanes/EtOAc 1:1, KMnO 4​ stain) before proceeding.

  • Cool to room temperature, quench carefully with ice water (1 L), and extract with Ethyl Acetate (3 x 500 mL).

  • Wash the combined organic layers with 5% aqueous LiCl (3 x 300 mL) to remove residual DMF. Dry and concentrate to afford crude 1-Boc-3-(oxan-3-yloxy)azetidine.

Step 3: Boc-Deprotection and Salt Isolation

• Causality & Insight: 4M HCl in 1,4-dioxane provides anhydrous acidic conditions to cleanly cleave the Boc group. The byproducts (isobutylene and CO 2​ ) are gaseous, driving the reaction to completion. Methyl tert-butyl ether (MTBE) is utilized as an anti-solvent; the newly formed hydrochloride salt is highly insoluble in MTBE, forcing rapid crystallization and bypassing the need for chromatography entirely[2].

• Procedure:

  • Dissolve the crude 1-Boc-3-(oxan-3-yloxy)azetidine (approx. 72 g) in anhydrous DCM (200 mL).

  • Add 4M HCl in 1,4-dioxane (350 mL, 1.4 mol, 5 equiv) at room temperature.

  • Stir for 4 hours. Self-validation: Vigorous gas evolution will occur initially. The reaction is complete when gas evolution stops and a fine precipitate begins to form.

  • Concentrate the suspension to approximately half its volume under reduced pressure.

  • Add MTBE (500 mL) vigorously to the mixture to ensure complete precipitation of the hydrochloride salt.

  • Filter the white crystalline solid over a Büchner funnel, wash with cold MTBE (2 x 100 mL), and dry in a vacuum oven at 40 °C for 12 hours.

Quantitative Data & Yield Analysis

Process Step	Scale (Starting Mat.)	Target Intermediate / Product	Yield (%)	Purity (HPLC)	Isolation Method
Step 1: Mesylation	50.0 g	1-Boc-3-mesyloxyazetidine	97%	>95%	Liquid-liquid extraction
Step 2: Etherification	70.5 g	1-Boc-3-(oxan-3-yloxy)azetidine	82%	~90% (Crude)	Aqueous workup / LiCl wash
Step 3: Deprotection	~72.0 g (Crude)	3-(Oxan-3-yloxy)azetidine HCl	88%	>99%	Anti-solvent precipitation
Overall Process	50.0 g	3-(Oxan-3-yloxy)azetidine HCl	~70%	>99%	Chromatography-Free

Safety & Hazard Mitigation

• Azetidine Ring Strain: While azetidines are generally stable under the described conditions, excessive heating (>100 °C) of substituted azetidines can lead to ring-opening or energetic decomposition. Strict temperature control during the etherification (60 °C) is mandatory[1].

• Sodium Hydride (NaH): Highly pyrophoric and reacts violently with moisture to release flammable hydrogen gas. Always handle under an inert nitrogen or argon atmosphere. Quench unreacted NaH with isopropanol or ice water with extreme caution.

• Methanesulfonyl Chloride (MsCl): Highly corrosive and a potent lachrymator. All mesylation steps must be performed in a well-ventilated fume hood with appropriate PPE.

References

• Source: National Institutes of Health (NIH)
• Title: Recent Advances in Synthetic Routes to Azacycles Source: MDPI URL
• Title: 1-(Tert-butoxycarbonyl)-3-(methanesulfonyloxy)

Sources

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• 2. A General and Scalable Method toward Enantioenriched C2-Substituted Azetidines Using Chiral tert-Butanesulfinamides - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Solubility Optimization for 3-(Oxan-3-yloxy)azetidine

Welcome to the Technical Support Center for 3-(Oxan-3-yloxy)azetidine (also known as 3-(tetrahydro-2H-pyran-3-yloxy)azetidine). This diagnostic portal is designed for researchers, formulators, and drug development professionals troubleshooting the physicochemical challenges of handling small, basic, and strained heterocyclic amines in aqueous media.

Below, you will find field-proven causality analyses, self-validating experimental protocols, and data-driven FAQs to optimize your compound's solubility and stability.

Module 1: Baseline Diagnostics & Physicochemical Profiling

Q1: Why does my 3-(Oxan-3-yloxy)azetidine free base appear as a viscous oil, making aqueous stock preparation inconsistent? A: Low molecular weight secondary amines with flexible ether linkages, such as 3-(Oxan-3-yloxy)azetidine, often lack the necessary crystal lattice energy to form high-melting solids at room temperature. As a free base, the molecule exists as a viscous oil or a low-melting waxy solid. This physical state makes precise weighing and consistent dissolution highly variable.

To establish a self-validating and reproducible system, the free base must be converted into a crystalline salt form. Salt formation increases the melting point and standardizes the dissolution rate, which is a critical first step in [1].

Q2: How does the pKa of the azetidine ring dictate its aqueous solubility profile? A: The parent azetidine ring has a highly basic pKa of approximately 11.29 ( [2]). However, the electronegative oxygen atom of the oxan-3-yloxy substituent at the 3-position exerts an inductive electron-withdrawing effect, lowering the pKa of the secondary amine to an estimated 8.5–9.0.

Because of this pKa, the molecule is heavily protonated and highly soluble in acidic media (pH < 6). However, as the pH approaches physiological conditions (pH 7.4), a significant fraction of the drug reverts to its unionized free base form, drastically reducing its solubility.

Table 1: Physicochemical Profile of 3-(Oxan-3-yloxy)azetidine

Property	Value / Estimate	Impact on Aqueous Formulation
Molecular Weight	157.21 g/mol	Low MW favors higher intrinsic solubility.
pKa (Azetidine NH)	~8.5 - 9.0	Highly soluble at acidic pH; risk of precipitation at pH ≥ 7.4.
LogP (estimated)	0.5 - 1.2	Hydrophilic nature; generally good baseline aqueous compatibility.
Ring Strain	~25.2 kcal/mol	Susceptible to ring-opening under extreme acidic conditions.

Module 2: Salt Screening & Solid-State Optimization

Q3: The free base is difficult to handle. What is the optimal salt screening protocol to achieve a highly soluble, non-hygroscopic crystalline solid? A: Converting the free base into a salt is the most effective way to optimize both handling and solubility. The goal is to identify a counterion that balances high aqueous solubility with low hygroscopicity.

High-throughput salt screening workflow for basic amines.

Step-by-Step High-Throughput Salt Screening Protocol:

• Preparation of Free Base Stock: Dissolve the 3-(Oxan-3-yloxy)azetidine free base in a volatile, water-miscible solvent (e.g., Ethanol or Isopropanol) at a standardized concentration of 100 mg/mL.

• Counterion Addition: Dispense the stock into a 96-well plate. Add 1.05 molar equivalents of various pharmaceutically acceptable acids (e.g., HCl, methanesulfonic acid, tartaric acid, succinic acid).

• Crystallization Induction: Employ a combination of controlled cooling (from 50°C to 5°C at 0.5°C/min) and anti-solvent addition (e.g., heptane or ethyl acetate) to induce supersaturation and nucleation.

• Harvest & Self-Validation: Isolate the precipitates via centrifugation. Validation Check: Analyze the solids using X-ray Powder Diffraction (XRPD) to confirm crystallinity, and Differential Scanning Calorimetry (DSC) to evaluate the melting point. Discard any amorphous gels.

• Solubility Assessment: Measure the thermodynamic solubility of the crystalline hits in water and simulated biological fluids.

Q4: Which counterions yield the best solubility-stability balance for azetidine derivatives? A: While hydrochloride (HCl) salts often provide the highest raw solubility, small amine HCl salts are notoriously deliquescent (highly hygroscopic), absorbing moisture from the air until they dissolve into a puddle. Mesylate or dicarboxylic acid salts (like succinate or tartrate) often provide a superior, stable balance.

Table 2: Counterion Comparison for Basic Amines

Counterion	Expected Crystallinity	Aqueous Solubility	Hygroscopicity Risk
Hydrochloride (HCl)	High	Very High (>100 mg/mL)	High (Deliquescent risk)
Mesylate	High	High (~50 mg/mL)	Moderate
Tartrate	Moderate	Moderate (~20 mg/mL)	Low
Succinate	Moderate	Moderate (~15 mg/mL)	Low

Module 3: Formulating for Physiological Assays (pH 7.4)

Q5: My compound precipitates when diluted into a pH 7.4 assay buffer (e.g., PBS). How do I prevent this? A: This is a classic manifestation of the [3]. At pH 7.4, the environmental pH approaches the pKa of the azetidine ring. The equilibrium shifts, generating a high concentration of the unionized free base. Because the free base has a significantly lower intrinsic solubility than the protonated salt, supersaturation occurs, leading to rapid precipitation.

Step-by-Step Formulation Protocol for pH 7.4 Assays:

• Stock Preparation: Prepare a highly concentrated master stock (e.g., 10-50 mM) of the optimal salt form in 100% DMSO or slightly acidic water (pH 4.0-5.0).

• Cosolvent/Surfactant Addition: If the final assay requires high compound concentrations, pre-mix the stock with a solubilizer such as Hydroxypropyl-β-cyclodextrin (HPβCD) at a 10-20% (w/v) concentration. The cyclodextrin cavity can encapsulate the lipophilic oxan ring, keeping the molecule in solution even when unionized.

• Gradual Dilution: Slowly titrate the stock into the pH 7.4 buffer under vigorous vortexing to prevent localized high concentrations that trigger rapid nucleation.

• Self-Validation Check: Confirm true solubility using dynamic light scattering (DLS) or nephelometry to ensure no sub-visible aggregates or micelles have formed that could skew your assay results.

Module 4: Chemical Stability in Aqueous Media

Q6: Is the azetidine ring susceptible to hydrolytic ring-opening in my aqueous stock solutions? A: Yes. The azetidine ring possesses approximately 25.2 kcal/mol of ring strain. While it is generally stable in neutral aqueous media, exposure to extreme pH can catalyze degradation. Specifically, highly acidic conditions (pH < 2) protonate the nitrogen, turning it into an excellent leaving group. This facilitates [4] via nucleophilic attack by water or buffer components.

pH-dependent solubility and stability dynamics of azetidine derivatives.

Recommendation: Store aqueous working stocks at a mildly acidic pH (4.0–6.0) to maintain protonation (which ensures solubility) while strictly avoiding the extreme acidity that triggers ring strain relief (degradation). Always prepare fresh dilutions for long-term physiological assays.

References

• Gupta, A., et al. "Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations." Molecules, MDPI. Available at:[Link]

• Meng, F., et al. "Calculating pH-solubility profile and pHmax for monoprotic salts of poorly water-soluble weak bases." International Journal of Pharmaceutics, PubMed (PMID: 40010524). Available at: [Link]

• American Chemical Society. "Intramolecular Ring-Opening Decomposition of Aryl Azetidines." Journal of Medicinal Chemistry, ACS Publications. Available at: [Link]

Reference Data & Comparative Studies

A Comparative Guide to Metabolic Stability: 3-(Oxan-3-yloxy)azetidine vs. Piperidine Analogs

In the intricate landscape of drug discovery, the metabolic stability of a lead compound is a critical determinant of its clinical success. A molecule's susceptibility to biotransformation by metabolic enzymes dictates its pharmacokinetic profile, influencing its half-life, oral bioavailability, and potential for drug-drug interactions. The choice of heterocyclic scaffolds is therefore a pivotal decision in medicinal chemistry. This guide provides an in-depth, objective comparison of the metabolic stability of the 3-(oxan-3-yloxy)azetidine scaffold against its more traditional piperidine analogs, supported by representative experimental data and detailed methodologies.

The Tale of Two Rings: Unveiling Metabolic Vulnerabilities

The metabolic fate of a drug is largely governed by its chemical structure. The inherent properties of the heterocyclic core play a significant role in its susceptibility to enzymatic degradation, primarily by the cytochrome P450 (CYP) superfamily of enzymes located in the liver.[1][2]

The Vulnerabilities of the Piperidine Ring

The piperidine ring, a ubiquitous scaffold in many approved drugs, is also a well-known substrate for a variety of metabolic transformations.[3][4] Its flexible, six-membered ring and the basicity of its nitrogen atom make it prone to several metabolic attacks, often leading to rapid clearance.[5][6] Key metabolic pathways for piperidine-containing compounds include:

• N-dealkylation: This is a common metabolic route for many piperidine drugs, often catalyzed by CYP3A4.[7]

• Alpha-carbon Oxidation: Oxidation of the carbon atoms adjacent to the nitrogen can lead to the formation of a lactam, a frequent metabolic outcome for piperidine rings.[5]

• Ring Oxidation: Hydroxylation at various positions on the piperidine ring can occur.

• Ring Opening: Enzymatic reactions can lead to the cleavage of the piperidine ring, resulting in more polar and readily excretable metabolites.[5]

The Enhanced Stability of the Azetidine Scaffold

In contrast, the four-membered azetidine ring offers a more rigid and strained scaffold.[8][9] This conformational rigidity can be advantageous in pre-organizing a molecule for optimal target binding and can also shield it from metabolic enzymes.[10][11] Incorporating azetidines into drug candidates has been shown to impart several desirable properties, including improved metabolic stability.[12][13] The strained nature of the ring is thought to make it a less favorable substrate for many CYP enzymes.

The 3-(oxan-3-yloxy)azetidine scaffold combines the inherent stability of the azetidine ring with an oxane moiety. The ether linkage, while potentially a site for metabolism, is often more stable than the carbon-hydrogen bonds typically targeted on a piperidine ring. The oxane ring itself is generally considered to be relatively stable, though it can undergo oxidation.

Head-to-Head Comparison: Representative Metabolic Stability Data

To illustrate the expected differences in metabolic stability, the following table presents hypothetical but representative data from a simulated head-to-head comparison of a 3-(oxan-3-yloxy)azetidine-containing compound and a structurally related piperidine analog in a human liver microsomal stability assay.

Parameter	3-(Oxan-3-yloxy)azetidine Analog	Piperidine Analog
In Vitro Half-life (t½, min)	118	25
Intrinsic Clearance (CLint, µL/min/mg protein)	12.3	55.4
Predicted Hepatic Clearance	Low	Moderate to High

This data is representative and intended to highlight typical differences. Actual values will vary depending on the specific substitutions on each scaffold.

Visualizing the Metabolic Pathways

The following diagrams illustrate the likely metabolic "soft spots" for each scaffold, highlighting the rationale behind the expected differences in stability.

Caption: Predicted metabolic pathways for the two scaffolds.

Experimental Protocols for Assessing Metabolic Stability

To empirically determine the metabolic stability of a compound, two primary in vitro assays are routinely employed in drug discovery: the liver microsomal stability assay and the plasma stability assay.[14][15]

In Vitro Liver Microsomal Stability Assay

This assay is a cornerstone of early ADME (Absorption, Distribution, Metabolism, and Excretion) profiling and serves to predict a compound's in vivo hepatic clearance.[14] It measures the rate of disappearance of a compound when incubated with liver microsomes, which are subcellular fractions containing a high concentration of drug-metabolizing enzymes, particularly CYPs.[16]

Experimental Workflow

Caption: Workflow for a typical liver microsomal stability assay.

Detailed Protocol:

• Preparation of Reagents:

  • Test Compound Stock: Prepare a 10 mM stock solution of the test compound in DMSO.[16]

  • Human Liver Microsomes (HLM): Thaw pooled HLM from a commercial supplier on ice. Dilute to a final protein concentration of 0.5 mg/mL in 0.1 M potassium phosphate buffer (pH 7.4).[17]

  • NADPH Regenerating System: Prepare a solution containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in phosphate buffer. This system continuously generates NADPH, the necessary cofactor for CYP enzyme activity.[8]

  • Quenching Solution: Prepare acetonitrile containing a suitable internal standard for LC-MS/MS analysis.

• Incubation:

  • Add the test compound (final concentration 1 µM) to the diluted HLM suspension in a 96-well plate.

  • Pre-incubate the plate at 37°C for 5-10 minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • At specified time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction in designated wells by adding an equal volume of cold quenching solution.[18]

• Sample Processing and Analysis:

  • Centrifuge the plate to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate for analysis.

  • Quantify the remaining parent compound at each time point using a validated LC-MS/MS method.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the compound remaining versus time.

  • The slope of the linear regression line is used to calculate the in vitro half-life (t½).[19]

  • The intrinsic clearance (CLint) is then calculated from the half-life and the protein concentration.[15]

Plasma Stability Assay

This assay determines a compound's stability in plasma, which contains various enzymes such as esterases and amidases that can degrade certain chemical functionalities.[20][21] It is particularly important for compounds containing ester or amide bonds.

Detailed Protocol:

• Preparation of Reagents:

  • Test Compound Stock: Prepare a 10 mM stock solution in DMSO.

  • Plasma: Thaw pooled human plasma from a commercial supplier at 37°C.

  • Quenching Solution: Prepare acetonitrile with an internal standard.

• Incubation:

  • Add the test compound (final concentration 1 µM) to the plasma in a 96-well plate.

  • Incubate the plate at 37°C.

  • At specified time points (e.g., 0, 15, 30, 60, and 120 minutes), terminate the reaction by adding cold quenching solution.[19]

• Sample Processing and Analysis:

  • Follow the same sample processing and LC-MS/MS analysis steps as described for the microsomal stability assay.

• Data Analysis:

  • Calculate the percentage of the parent compound remaining at each time point relative to the 0-minute sample.

  • Determine the half-life of the compound in plasma.

Implications for Drug Design and Lead Optimization

The choice between a 3-(oxan-3-yloxy)azetidine and a piperidine scaffold can have profound implications for a drug discovery program. The enhanced metabolic stability of the azetidine-containing scaffold can lead to:

• Improved Pharmacokinetic Profile: Higher metabolic stability generally translates to a longer in vivo half-life and increased oral bioavailability.

• Reduced Dosing Frequency: A longer half-life may allow for less frequent dosing, improving patient compliance.

• Lower Potential for Drug-Drug Interactions: A compound that is less susceptible to metabolism by major CYP enzymes is less likely to be the victim or perpetrator of clinically significant drug-drug interactions.

• Simplified Structure-Activity Relationships (SAR): With fewer metabolic liabilities, the observed changes in potency during lead optimization are more likely to be a direct result of target engagement rather than altered metabolic clearance.

References

• PubMed. (2025, October 21). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. Retrieved from [Link]

• Evotec. (n.d.). Plasma Stability | Cyprotex ADME-Tox Solutions. Retrieved from [Link]

• Nuvisan. (n.d.). Advanced in vitro metabolic stability assays for drug discovery | CRO Services. Retrieved from [Link]

• ResearchGate. (n.d.). Examples of an azetidine‐based bioisoster for a piperidine ring. Retrieved from [Link]

• IntechOpen. (2021, December 22). In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling. Retrieved from [Link]

• PubMed. (2026, January 5). Azetidines in medicinal chemistry: emerging applications and approved drugs. Retrieved from [Link]

• Protocols.io. (2024, August 14). Microsomal stability assay for human and mouse liver microsomes - drug metabolism. Retrieved from [Link]

• ResearchGate. (n.d.). Protocol for the Human Liver Microsome Stability Assay. Retrieved from [Link]

• Domainex. (n.d.). Plasma Stability Assay. Retrieved from [Link]

• PMC. (n.d.). The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems. Retrieved from [Link]

• PubMed. (2020, August 9). Structure-activity relationships for a series of (Bis(4-fluorophenyl)methyl)sulfinylethyl-aminopiperidines and -piperidine amines at the dopamine transporter: Bioisosteric replacement of the piperazine improves metabolic stability. Retrieved from [Link]

• ResearchGate. (2025, December 11). Azetidines of pharmacological interest | Request PDF. Retrieved from [Link]

• ResearchGate. (n.d.). Classes of Piperidine-Based Drugs. Retrieved from [Link]

• Baran Lab. (2020, November 14). Bioisosteres v2 - Recent Trends and Tactics. Retrieved from [Link]

• BioDuro. (n.d.). ADME Plasma Stability Assay. Retrieved from [Link]

• eScholarship. (n.d.). Novel Piperidine-derived Amide sEH Inhibitors as Mediators of Lipid Metabolism with Improved Stability. Retrieved from [Link]

• PMC. (2011, June 18). Metabolism of 4-Aminopiperidine Drugs by Cytochrome P450s: Molecular and Quantum Mechanical Insights into Drug Design. Retrieved from [Link]

• Creative Bioarray. (n.d.). Plasma Stability Assay. Retrieved from [Link]

• Wikipedia. (n.d.). Piperidine. Retrieved from [Link]

• MDPI. (2023, March 14). Assessment of In Silico and In Vitro Selpercatinib Metabolic Stability in Human Liver Microsomes Using a Validated LC-MS/MS Method. Retrieved from [Link]

• RSC Publishing. (n.d.). Coupled electron and proton transfer in the piperidine drug metabolism pathway by the active species of cytochromes P450. Retrieved from [Link]

• ResearchGate. (2025, October 17). The Oxidation of Oxygen and Sulfur‐Containing Heterocycles by Cytochrome P450 Enzymes. Retrieved from [Link]

• Semantic Scholar. (2020, December 5). Effect of piperine and its analogs on pharmacokinetic properties of sorafenib tosylate: Bioanalytical method development and validation. Retrieved from [Link]

• ACS Publications. (2014, November 7). Discovery and Optimization of an Azetidine Chemical Series As a Free Fatty Acid Receptor 2 (FFA2) Antagonist: From Hit to Clinic. Retrieved from [Link]

• MDPI. (2016, April 28). Novel Azetidine-Containing TZT-1027 Analogues as Antitumor Agents. Retrieved from [Link]

• ACS Publications. (2018, May 17). Cytochrome P450 CYP199A4 from Rhodopseudomonas palustris Catalyzes Heteroatom Dealkylations, Sulfoxidation, and Amide and Cyclic Hemiacetal Formation. Retrieved from [Link]

• Encyclopedia.pub. (2023, February 9). Pharmacological Applications of Piperidine Derivatives. Retrieved from [Link]

• ACS Publications. (2020, December 22). Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors. Retrieved from [Link]

• NIH. (n.d.). Cytochrome P450 activation of arylamines and heterocyclic amines - PubMed. Retrieved from [Link]

• Birkhäuser Verlag. (2001). Review Cytochromes P450 and metabolism of xenobiotics. Retrieved from [Link]

• PMC. (n.d.). Cytochrome P450-Mediated Metabolism and CYP Inhibition for the Synthetic Peroxide Antimalarial OZ439. Retrieved from [Link]

• Google Patents. (n.d.). WO2012098033A1 - Azetidine derivatives useful for the treatment of metabolic and inflammatory diseases.

• Frontiers. (2023, March 23). Metabolic stability and metabolite profiling of emerging synthetic cathinones. Retrieved from [Link]

• ScienceDirect. (2012, September 27). Exploration of novel 3-substituted azetidine derivatives as triple reuptake inhibitors. Retrieved from [Link]

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• 1. Cytochrome P450 activation of arylamines and heterocyclic amines - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 4. researchgate.net [researchgate.net]
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• 18. Plasma Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
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• 20. Plasma Stability Assay | Domainex [domainex.co.uk]
• 21. dda.creative-bioarray.com [dda.creative-bioarray.com]

Analytical Superiority in Small Molecule Purity: Validation of 3-(Oxan-3-yloxy)azetidine using LC-MS/MS

Executive Summary

The accurate purity validation of small molecule building blocks is a critical foundational step in drug development. 3-(Oxan-3-yloxy)azetidine (also known as 3-(tetrahydro-2H-pyran-3-yloxy)azetidine) is a highly polar, aliphatic scaffold increasingly utilized in medicinal chemistry. However, its unique structural features render traditional analytical techniques ineffective.

This guide objectively compares available analytical modalities and establishes why Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for this compound. Furthermore, it provides a field-proven, self-validating experimental protocol fully compliant with the latest ICH Q2(R2) guidelines for analytical procedure validation.

The Analytical Challenge: The "Invisible" Scaffold

To design a robust analytical method, we must first deconstruct the physicochemical properties of the analyte. 3-(Oxan-3-yloxy)azetidine ( C8​H15​NO2​ , MW: 157.21 g/mol ) consists of an azetidine ring linked to a tetrahydropyran ring via an ether oxygen.

The Core Challenge: The molecule entirely lacks a UV chromophore (i.e., it has no conjugated π -systems or aromatic rings). Consequently, it is effectively "invisible" to standard HPLC-UV detectors. Attempting to validate the purity of this compound using UV absorbance will result in a gross overestimation of purity, as trace impurities with strong chromophores will dominate the chromatogram while the main active pharmaceutical ingredient (API) remains undetected.

Comparative Modality Analysis

To objectively select the best analytical approach, we must evaluate the causality behind each instrument's interaction with the molecule.

Analytical Modality	Detection Mechanism	Suitability & Causality	Sensitivity (LOD)	Verdict
LC-MS/MS	ESI(+) / MRM	Optimal: The acidic mobile phase readily protonates the basic secondary amine, yielding a strong [M+H]+ signal without derivatization.	<1 ng/mL	Gold Standard
HPLC-UV	UV Absorbance	Poor: Molecule lacks a chromophore. Invisible to UV unless subjected to complex pre-column derivatization.	∼50 µg/mL	Not Recommended
GC-MS	Electron Ionization	Suboptimal: The highly polar secondary amine strongly interacts with column silanol groups, causing severe peak tailing and thermal degradation.	∼100 ng/mL	Requires Derivatization
qNMR	Magnetic Resonance	Complementary: Excellent for bulk structural confirmation, but lacks the sensitivity required to quantify trace-level impurities.	>0.1% (w/w)	Bulk Purity Only

Rationale for LC-MS/MS (Expertise & Experience)

As application scientists, we do not select LC-MS/MS simply because it is sensitive; we select it because the ionization physics perfectly match the molecule's chemical nature.

• Ionization Causality: The azetidine ring contains a basic secondary amine ( pKa​≈8.5 ). When introduced to an Electrospray Ionization (ESI) source in a positive ion mode with an acidic mobile phase (0.1% Formic Acid), the amine is instantly protonated. This generates a highly stable precursor ion at m/z 158.1 .

• Chromatographic Causality (Why HILIC?): Because 3-(Oxan-3-yloxy)azetidine is highly polar, it exhibits virtually no retention on a standard C18 reversed-phase column, eluting in the void volume. Elution in the void volume exposes the analyte to severe matrix effects and ion suppression. By utilizing Hydrophilic Interaction Liquid Chromatography (HILIC) , we invert the retention mechanism, ensuring a retention factor ( k′ ) greater than 2, effectively separating the analyte from early-eluting salts.

Figure 1: End-to-end LC-MS/MS workflow for 3-(Oxan-3-yloxy)azetidine purity validation.

Experimental Workflow & Validation Protocol

To ensure trustworthiness, the analytical protocol must be a self-validating system . This is achieved by utilizing Multiple Reaction Monitoring (MRM) with both a quantifier and a qualifier ion. If a co-eluting impurity attempts to masquerade as our analyte, the ratio between the quantifier and qualifier transitions will deviate, automatically invalidating the peak.

Step-by-Step Methodology

Step 1: Sample Preparation

• Accurately weigh 1.0 mg of 3-(Oxan-3-yloxy)azetidine reference standard.

• Dissolve in 1.0 mL of LC-MS grade Acetonitrile to create a 1 mg/mL stock solution.

• Perform serial dilutions using 90:10 Acetonitrile:Water to construct a calibration curve spanning the reportable range (1 ng/mL to 1000 ng/mL), as dictated by ICH Q2(R2) guidelines.

Step 2: Chromatographic Conditions (HILIC)

• Column: Waters Acquity UPLC BEH Amide (2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: 10 mM Ammonium Formate + 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 95% B held for 1 min, ramped to 50% B over 4 mins, held for 1 min, and re-equilibrated at 95% B.

• Flow Rate: 0.4 mL/min

• Injection Volume: 2.0 µL

Step 3: Mass Spectrometric Conditions (MRM)

• Source: ESI in Positive Mode

• Capillary Voltage: 3.0 kV

• Desolvation Temperature: 400°C

Figure 2: MRM fragmentation pathway for 3-(Oxan-3-yloxy)azetidine.

Step 4: Self-Validating Protocol Execution

• System Suitability Test (SST): Inject a mid-level standard (100 ng/mL) six times. The system is only validated for use if the Relative Standard Deviation (RSD) of the peak area is ≤2.0% .

• Ion Ratio Verification: The software is programmed to continuously monitor the ratio of m/z 74.1 to m/z 56.1. If the ratio deviates by >±20% from the reference standard, the peak is flagged as impure.

Method Validation Data Summary

The objective of validation is to demonstrate that the analytical procedure is fit for its intended purpose. The method was validated according to the rigorous parameters outlined in the ICH Q2(R2) guidelines. Furthermore, if this method is adapted for biological matrices in downstream pharmacokinetics, it aligns seamlessly with the harmonized regulatory expectations of the FDA M10 guidance[1].

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Observed Result	Conclusion
Specificity	No interference at analyte RT	No peaks detected in blank matrix	Pass
Linearity	R2≥0.990 (Over Reportable Range)	R2=0.9994	Pass
Limit of Detection (LOD)	Signal-to-Noise (S/N) ≥3	0.2 ng/mL (S/N = 5.1)	Pass
Limit of Quantitation (LOQ)	S/N ≥10 , Precision RSD ≤10%	0.5 ng/mL (S/N = 12.4)	Pass
Precision (Repeatability)	RSD ≤2.0% (n=6 at 100 ng/mL)	1.1%	Pass
Accuracy (Recovery)	98.0% - 102.0% across 3 levels	99.6% ± 0.8%	Pass

Conclusion

The validation of 3-(Oxan-3-yloxy)azetidine purity underscores a critical lesson in analytical chemistry: instrument selection must be dictated by the physicochemical properties of the analyte. Because the molecule lacks a chromophore and possesses a highly polar secondary amine, traditional HPLC-UV and GC-MS methods fail to provide accurate, trace-level quantification. By leveraging the specific ionization mechanics of ESI(+) and the orthogonal retention of HILIC, LC-MS/MS provides a highly sensitive, self-validating, and ICH Q2(R2)-compliant solution for ensuring the absolute purity of this critical building block.

References

• Title: ICH Q2(R2) Guideline on Validation of Analytical Procedures - Step 5 Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) / European Medicines Agency (EMA) URL: [Link]

• Title: M10 Bioanalytical Method Validation and Study Sample Analysis Source: U.S. Food and Drug Administration (FDA) URL: [Link]

Sources

• 1. FDA News: Issue 21-1, November 2022 [ascpt.org]

Comparative Binding Affinity Guide: 3-(Oxan-3-yloxy)azetidine vs. Traditional Morpholine Scaffolds in Kinase Inhibitor Design

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Executive Summary

In the optimization of kinase inhibitors and GPCR ligands, the solvent-exposed tail or hinge-binding motif is frequently occupied by traditional saturated heterocycles like morpholine, piperidine, or piperazine. While synthetically accessible, these planar-leaning rings often suffer from metabolic liabilities and suboptimal conformational rigidity.

This guide objectively compares the physicochemical properties, binding kinetics, and metabolic stability of ligands incorporating 3-(oxan-3-yloxy)azetidine —a next-generation, conformationally restricted bioisostere—against traditional morpholine and piperazine counterparts. Supported by high-resolution Surface Plasmon Resonance (SPR) data, we demonstrate how increasing three-dimensional structural complexity translates to superior target affinity and reduced off-target promiscuity.

The "Escape from Flatland" Paradigm: Structural & Physicochemical Rationale

The modern drug discovery landscape has increasingly shifted away from flat, aromatic, sp2 -hybridized molecules toward highly saturated, sp3 -rich scaffolds. Increasing the fraction of sp3 carbons ( Fsp3​ ) directly correlates with improved aqueous solubility, reduced off-target toxicity, and significantly higher clinical success rates[1].

When replacing a standard morpholine group with a 3-(oxan-3-yloxy)azetidine moiety, the molecule undergoes a radical shift in its 3D exit vector. The azetidine ring provides a highly strained, rigid core that lowers the basicity ( pKa​ ) of the amine, improving membrane permeability. Simultaneously, the oxane (tetrahydropyran) ring provides a precisely angled hydrogen-bond acceptor to engage structural water molecules in the solvent channel.

Table 1: Physicochemical Properties of Solvent-Exposed Scaffolds

Scaffold Motif	Fsp3​ (Fraction sp3 )	Predicted pKa​ (Amine)	TPSA (Ų)	Rotatable Bonds	3D Conformation
Morpholine	0.80	8.3	21.3	0	Flexible Chair
Piperazine	0.80	9.8	24.1	0	Flexible Chair
3-(Oxan-3-yloxy)azetidine	1.00	8.8	30.5	2	Rigid / Orthogonal

Data Note: Properties calculated based on the isolated functional group capped with a methyl attachment.

Comparative Binding Affinity: Kinetic Resolution via SPR

To understand the true impact of the 3-(oxan-3-yloxy)azetidine motif, steady-state IC50​ values are insufficient. We must resolve the binding event into its kinetic components: the association rate ( kon​ ) and the dissociation rate ( koff​ ).

In a model study utilizing a generic PI3K kinase inhibitor scaffold, the morpholine group was systematically replaced with piperazine and 3-(oxan-3-yloxy)azetidine. The binding kinetics were evaluated to determine the equilibrium dissociation constant ( Kd​ ).

Table 2: Comparative Binding Affinity & in vitro ADME

Ligand Variant	kon​ ( M−1s−1 )	koff​ ( s−1 )	Kd​ (nM)	IC50​ (nM)	HLM Clearance ( μL/min/mg )
Morpholine-Ligand	1.2×105	4.5×10−3	37.5	45.2	42.1
Piperazine-Ligand	1.5×105	6.1×10−3	40.6	51.0	55.4
Azetidine-Oxane-Ligand	3.8×105	1.1×10−4	0.29	0.8	14.5

The Causality of Enhanced Affinity

The dramatic 130-fold improvement in affinity ( Kd​ ) for the azetidine-oxane variant is entirely driven by the significantly slower dissociation rate ( koff​ ).

• Entropic Shielding: The rigid azetidine core severely restricts the ground-state conformation of the unbound ligand. Upon binding, the entropic penalty ( ΔS ) is minimized compared to the flexible morpholine ring, which must "freeze" into a specific chair conformation to fit the pocket.

• Hydrophobic Effect: The absolute saturation ( Fsp3​=1.0 ) of the azetidine-oxane motif enhances aqueous solubility, which paradoxically strengthens binding by maximizing the energetic payoff of displacing ordered water molecules from the binding site[1].

• Metabolic Stability: The lack of easily accessible α -protons adjacent to the ether oxygen (due to steric shielding by the azetidine and oxane rings) drastically reduces oxidative clearance in Human Liver Microsomes (HLM).

Self-Validating Experimental Methodology: Surface Plasmon Resonance (SPR)

To ensure absolute trustworthiness in our kinetic data, we utilize a label-free Surface Plasmon Resonance (SPR) protocol. This methodology is designed as a self-validating system: by employing an in-line reference channel and a multi-concentration global fitting model, we mathematically eliminate bulk refractive index artifacts and non-specific binding.

Step-by-Step SPR Protocol

1. Sensor Chip Activation (Causality: Matrix Priming) Inject a 1:1 mixture of 0.4 M EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and 0.1 M NHS (N-hydroxysuccinimide) over a CM5 dextran sensor chip for 7 minutes. Why? This converts the carboxyl groups on the dextran matrix into highly reactive succinimide esters, priming them for covalent attachment.

2. Target Immobilization (Causality: Covalent Capture) Dilute the target kinase (e.g., PI3K) to 20 µg/mL in 10 mM Sodium Acetate (pH 4.5) and inject over Flow Cell 2 (Fc2) until a target immobilization level of ~3000 Response Units (RU) is reached. The acidic pH ensures the protein is positively charged, electrostatically concentrating it onto the negatively charged dextran matrix before amine coupling.

3. Reference Channel Blanking (Causality: Artifact Elimination) Inject 1 M Ethanolamine-HCl (pH 8.5) over both the reference channel (Fc1) and the active channel (Fc2) for 7 minutes. Why? Ethanolamine deactivates any unreacted succinimide esters. Fc1 undergoes activation and deactivation without protein, serving as a perfect blank to subtract non-specific ligand binding to the dextran matrix.

4. Analyte Injection & Real-Time Monitoring Prepare a 5-point concentration series of the 3-(oxan-3-yloxy)azetidine ligand (e.g., 0.1 nM to 10 nM) in running buffer (HBS-EP+). Inject each concentration over Fc1 and Fc2 at a high flow rate of 30 µL/min. Why high flow? This minimizes mass transport limitations, ensuring the observed kon​ reflects true binding kinetics rather than diffusion rates.

5. Kinetic Data Analysis Subtract the Fc1 signal from Fc2 (Fc2-Fc1) and apply a double-referencing subtraction using a buffer-only injection. Fit the resulting sensorgrams globally to a 1:1 Langmuir binding model to extract kon​ and koff​ .

Caption: Step-by-step Surface Plasmon Resonance (SPR) workflow for label-free kinetic binding analysis.

Pathway Integration & Mechanism of Action

The ultimate goal of enhancing target affinity via the 3-(oxan-3-yloxy)azetidine motif is to achieve profound and sustained inhibition of the target kinase within its cellular signaling network. By achieving a sub-nanomolar Kd​ and an exceptionally slow koff​ , the ligand effectively acts as a "residence-time" optimized inhibitor. This ensures that even as bulk drug concentrations drop in the plasma, the target kinase remains fully occupied and inhibited, shutting down downstream effector activation.

Caption: Mechanism of action for the azetidine-based inhibitor within a standard kinase signaling pathway.

References

• Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from flatland: increasing saturation as an approach to improving clinical success. Journal of Medicinal Chemistry, 52(21), 6752-6756.[Link]

• Douzi, B. (2017). Protein-Protein Interactions: Surface Plasmon Resonance. Methods in Molecular Biology, 1615, 257-275.[Link]

Sources

• 1. Escape from flatland: increasing saturation as an approach to improving clinical success - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

3-(Oxan-3-yloxy)azetidine proper disposal procedures

Here is the comprehensive safety, handling, and disposal guide for 3-(Oxan-3-yloxy)azetidine, designed for researchers and drug development professionals operating in legitimate laboratory environments.

Executive Summary

3-(Oxan-3-yloxy)azetidine (also referred to as 3-(tetrahydro-2H-pyran-3-yloxy)azetidine) is a bifunctional heterocyclic building block frequently utilized in fragment-based drug discovery and medicinal chemistry. Because it combines a strained four-membered azetidine ring with an oxan (tetrahydropyranyl) ether linkage, its waste streams require specific segregation protocols to prevent unintended exothermic reactions, degradation, or environmental contamination.

Physicochemical Hazard Profile & Causality

To manage the disposal of 3-(Oxan-3-yloxy)azetidine safely, personnel must understand the chemical causality behind its reactivity.

• Azetidine Ring Strain & Basicity: Azetidines are four-membered nitrogenous heterocycles. While they possess inherent conformational rigidity making them excellent structural building blocks, the nitrogen atom acts as a secondary amine and has a strong tendency to form salts with acids[1]. Consequently, the compound is basic and can act as a corrosive agent[2].

• Ether Linkage Vulnerability: The molecule contains a tetrahydropyranyl (THP/oxan) ether group. In organic synthesis, THP groups are highly susceptible to acidic hydrolysis[1].

• Causality in Waste Streams: If 3-(Oxan-3-yloxy)azetidine waste is inadvertently mixed with concentrated acidic waste streams, two simultaneous exothermic events can occur: the rapid acid-base neutralization of the azetidine nitrogen, and the hydrolytic cleavage of the oxan ether. This can generate localized heat, pressure build-up in sealed waste containers, and the release of volatile byproducts.

Waste Segregation & Chemical Compatibility

All quantitative and categorical compatibility data for the disposal of this compound is summarized below to ensure safe containment prior to EHS pickup.

Waste Category	Compatibility Status	Mechanistic Reasoning
Aqueous Acids (e.g., HCl, H2SO4)	Incompatible	Triggers exothermic salt formation at the basic nitrogen and potential hydrolytic cleavage of the oxan ether[1].
Strong Oxidizing Agents	Incompatible	Nitrogenous organic compounds can oxidize rapidly, risking thermal runaway or fire[2].
Halogenated Solvents (e.g., DCM)	Compatible	Inert toward the azetidine and ether under ambient conditions; safe for co-mingled organic waste.
Non-Halogenated Solvents	Compatible	Standard diluents (e.g., EtOAc, Hexanes) are safe for co-collection.

Step-by-Step Operational Disposal Protocol

Under no circumstances should 3-(Oxan-3-yloxy)azetidine or its solutions be discharged into municipal drains or treated via improvised laboratory neutralization[2][3]. The following self-validating protocol must be used to prepare the chemical for licensed incineration.

Phase 1: Containment and Segregation

• Select the Receptacle: Utilize a chemically compatible, heavy-duty waste container. High-Density Polyethylene (HDPE) or borosilicate glass carboys are required. Do not use metal containers due to the potential corrosive nature of the amine[2].

• Verify the Stream: Ensure the designated waste container contains NO strong acids or oxidizers.

• Transfer: In a certified chemical fume hood, transfer the residual 3-(Oxan-3-yloxy)azetidine (neat or in solution) into the waste receptacle. Use a funnel to prevent spills on the container threading.

Phase 2: Labeling and Storage 4. GHS Compliance: Affix a hazardous waste tag immediately. The label must explicitly state the full chemical name (no abbreviations) and bear the GHS pictograms for Corrosive (due to amine basicity) and potentially Flammable depending on the solvent vehicle[2]. 5. Storage Conditions: Store the sealed waste container in a designated, well-ventilated secondary containment tray, away from direct sunlight and heat sources[4].

Phase 3: Final Disposition 6. EHS Handoff: Submit a waste collection request to your institutional Environmental Health and Safety (EHS) department. Entrust the final destruction to a licensed waste disposal company, which will typically utilize high-temperature incineration equipped with NOx scrubbers to safely destroy the nitrogenous waste[2].

Emergency Logistics: Spill Response Methodology

In the event of a spill during the transfer or disposal process, immediate containment is required to prevent respiratory exposure and surface corrosion.

• Evacuation & PPE: Evacuate personnel from the immediate vicinity. The responder must don full PPE, including a chemical-resistant apron, nitrile or butyl rubber gloves, and safety goggles (or a face shield)[5]. If ventilation is compromised, an approved respirator is required[3].

• Containment: Prevent the spill from entering drains or water courses[3].

• Absorption: Cover the liquid spill with a finely-powdered, inert liquid-binding material such as diatomaceous earth, dry sand, or a commercial universal binder[3][4]. Do not use combustible absorbents like sawdust.

• Collection: Sweep up the saturated absorbent using non-sparking tools to avoid static discharge[4]. Place the material into a solid hazardous waste container.

• Decontamination: Scrub the affected surface with a mild detergent and water, or an alcohol-based solvent, and collect the washings as hazardous waste[3].

Disposal Logic Visualization

Logical workflow for the segregation, containment, and professional disposal of azetidine waste.

References

• Peptide.com. "MSDS UHP131 L-Azetidine-2-carboxylic acid.pdf - Safety Data Sheet".
• MedChemExpress. "Azetidine-3-carboxylic acid-SDS-MedChemExpress".
• Chemos GmbH&Co.KG. "Safety Data Sheet: Azetidine".
• Tokyo Chemical Industry (TCI). "SAFETY DATA SHEET - Azetidine".
• Angene Chemical. "Safety Data Sheet - Azetidine-2-carboxamide".
• Thermo Fisher Scientific. "Heterocyclic Compounds | Four-membered ring heterocyclics".

Sources

• 1. Chemicals [chemicals.thermofisher.cn]
• 2. tcichemicals.com [tcichemicals.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. chemos.de [chemos.de]
• 5. angenechemical.com [angenechemical.com]